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Compound of Interest

Compound Name: 4-(Pyridin-2-yl)thiazole

Cat. No.: B15329947

Essential Safety and Handling Guide for 4-
(Pyridin-2-yl)thiazole

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-(Pyridin-2-yl)thiazole in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe and compliant use of this compound.

Hazard Identification and Classification

4-(Pyridin-2-yl)thiazole is classified as a hazardous substance. It is crucial to be aware of its
potential dangers before handling. The primary hazards are summarized in the table below.
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Hazard Classification Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2

and vapour.
Acute toxicity (Oral) Category 4 H302: Harmful if swallowed.
Acute toxicity (Inhalation) Category 4 H332: Harmful if inhaled.

o H312: Harmful in contact with

Acute toxicity (Dermal) Category 4 _

skin.
Skin irritation Category 2 H315: Causes skin irritation.

o H319: Causes serious eye

Eye irritation Category 2A

irritation.

Signal Word: Danger

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety. All PPE should be inspected before use.
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Protection Type Specification

Use chemical safety goggles and a face shield.
) [1] Equipment must be tested and approved
Eye/Face Protection
under government standards such as NIOSH

(US) or EN 166 (EU).

Handle with chemical-resistant gloves (e.qg.,

nitrile rubber).[1] Gloves must be inspected prior
Skin Protection to use.[1] Use proper glove removal technique

to avoid skin contact.[1] Wear a lab coat or other

protective clothing.

A NIOSH-approved respirator is required when
) ) vapours or aerosols are generated. Use only in
Respiratory Protection )
a well-ventilated area, preferably under a

chemical fume hood.

Safe Handling and Operational Protocol

Adherence to a strict handling protocol is essential to prevent accidents and exposure.
3.1. Preparation and Engineering Controls
» Ventilation: Always handle 4-(Pyridin-2-yl)thiazole inside a certified chemical fume hood.

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other
ignition sources.

e Equipment: Use explosion-proof electrical, ventilating, and lighting equipment. Employ non-
sparking tools to prevent ignition.

 Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharges.

» Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.
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3.2. Handling Procedure

Don PPE: Put on all required personal protective equipment as specified in Section 2.
o Container Inspection: Before use, inspect the container for any damage or leaks.

o Dispensing: When transferring the liquid, do so slowly to avoid splashing and the generation
of aerosols. Keep the container tightly closed when not in use.

o Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling
the chemical, before breaks, and at the end of the workday.[1]

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[2] Do not inhale
the substance.

Storage and Disposal Plan

4.1. Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]
o Keep away from heat and all sources of ignition.

» Store apart from incompatible materials such as strong oxidizing agents.

4.2. Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
all federal, state, and local environmental regulations.

o Contaminated clothing and PPE should be disposed of as hazardous waste.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.[2]

If Swallowed

Take off contaminated clothing and shoes
) immediately.[1] Wash off with soap and plenty of
In Case of Skin Contact o ]
water.[1] If skin irritation persists, consult a

physician.[4]

Rinse cautiously with water for at least 15
minutes.[4] Remove contact lenses, if present
In Case of Eye Contact and easy to do.[4] Continue rinsing.[4] If eye

irritation persists, get medical advice/attention.

[4]

Move the person into fresh air.[1] If not
If Inhaled breathing, give artificial respiration.[1] Consult a

physician.

Physical and Chemical Properties

Property Value

Melting Point -42 °C (-44 °F)

Boiling Point 115 °C (239 °F)

Density 0.978 g/cm3 at 25 °C (77 °F)
Partition Coefficient (n-octanol/water) log Pow: ca. 0.64 at 20 °C (68 °F)

Experimental Workflow
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Caption: Workflow for handling 4-(Pyridin-2-yl)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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